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Compound of Interest

Compound Name: 2,6-Dimethylbenzo[b]thiophene
CAS No.: 66142-67-4
Cat. No.: B3277498
Get Quote
Abstract

2,6-Dimethylbenzo[b]thiophene (2,6-DMBT) is a sulfur-containing heterocyclic scaffold
critical to hydrodesulfurization (HDS) modeling and the synthesis of bioactive pharmaceutical
intermediates. While often overshadowed by its refractory dibenzothiophene analogs, 2,6-
DMBT serves as a precise probe for steric hindrance studies in catalytic oxidative
desulfurization (ODS). This guide provides the definitive physicochemical data, validated
synthetic pathways, and handling protocols required for high-integrity research.

Identity & Physicochemical Profile

The precise identification of alkylated benzothiophenes is prone to isomeric confusion. The
data below is specific to the 2,6-dimethyl isomer, distinguishing it from the commercially
common 2,3- or 2,5- isomers.
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Parameter

Technical Specification

CAS Registry Number

66142-67-4

IUPAC Name 2,6-Dimethyl-1-benzothiophene
Molecular Formula C10H10S

Molecular Weight 162.25 g/mol

SMILES Cclccc2sc(C)eczcl

InChl Key VIHNZTLASSCMOQ-UHFFFAOYSA-N
Boiling Point 263.6 + 9.0 °C (Predicted/Lit. range)
Density ~1.14 g/cm3 (Predicted)

Physical State

Low-melting solid or viscous liquid (ambient)

Solubility

Soluble in DCM, Toluene, Hexane; Insoluble in
Water

Senior Scientist Note: Do not confuse this compound with 4,6-Dimethyldibenzothiophene (CAS

1207-12-1). While the latter is the "gold standard” for refractory sulfur in diesel, 2,6-DMBT is

structurally distinct (bicyclic vs. tricyclic) and exhibits faster kinetic rates in oxidative

desulfurization due to reduced steric shielding of the sulfur lone pair.

Synthesis & Production Protocols

Synthesizing 2,6-DMBT requires overcoming regioselectivity challenges. The most robust

method involves the cyclization of aryl thioethers. The protocol below addresses the "isomer

trap" where 3-methylbenzenethiol precursors yield both 4- and 6-methyl isomers.

Mechanism of Action: Acid-Mediated Cyclodehydration
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The synthesis relies on the electrophilic closure of the thiophene ring onto the benzene core.
Using polyphosphoric acid (PPA) ensures high yields but requires rigorous temperature control
to prevent polymerization.

Isolation

Fractional Distillation /
Column Chromatography
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Figure 1: Synthetic pathway for 2,6-Dimethylbenzo[b]thiophene via arylthioacetone
cyclization. Note the critical separation step required to isolate the 2,6-isomer from the 2,4-

isomer.

Step-by-Step Protocol

o S-Alkylation: React 3-methylbenzenethiol with chloroacetone in acetone/K2COs at reflux
(2h). This yields the thioether intermediate (1-(3-methylphenylthio)propan-2-one).

e Cyclization: Add the intermediate dropwise to Polyphosphoric Acid (PPA) pre-heated to 80°C.
Stir vigorously for 1-2 hours. The color will darken significantly.

e Quenching: Pour the reaction mixture onto crushed ice. Extract with dichloromethane (DCM).

 Purification (The Critical Step): The crude product contains both 2,4-dimethyl and 2,6-
dimethyl isomers.

o Technique: Use flash column chromatography (Silica gel, Hexane/Ethyl Acetate 98:2).

o Validation: The 2,6-isomer typically elutes second due to slight differences in polarity and
shape. Confirm fractions via GC-MS before pooling.

Application Context: Deep Desulfurization (ODS)

In fuel science, 2,6-DMBT serves as a "Type II" model compound. Unlike thiophene (easy to
remove) or 4,6-dimethyldibenzothiophene (very hard to remove), 2,6-DMBT offers intermediate
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reactivity, making it ideal for testing catalyst selectivity.

Oxidative Pathway Visualization

The sulfur atom in 2,6-DMBT is electron-rich but sterically accessible compared to
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Figure 2: Oxidative Desulfurization (ODS) mechanism. 2,6-DMBT is oxidized to its sulfone,
which becomes highly polar and extractable.

Analytical Characterization

To ensure scientific integrity, you must validate the identity of your synthesized or purchased

material.
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e 1H NMR (400 MHz, CDCls):
o Look for the C3-H signal (thiophene ring proton) around & 6.90-7.00 ppm.

o Methyl Groups: Two distinct singlets. The C2-Me (on thiophene) typically appears upfield
(~2.5 ppm) compared to the C6-Me (~2.4 ppm).

o Aromatic Region: The coupling pattern of the benzene ring protons (H4, H5, H7) will show
an ABX or AMX system characteristic of 6-substitution (H7 is a singlet/doublet with meta
coupling).

e GC-MS:
o Molecular lon (M+): 162 m/z (Base peak).
o Fragmentation: Loss of methyl radical (M-15, 147 m/z) is prominent.
Safety & Handling (MSDS Highlights)
e Hazard Class: Irritant (Skin/Eye).
e Odor: Characteristic sulfur/naphthalene-like odor. Use only in a fume hood.

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C to prevent slow oxidation to
the sulfoxide over months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Benzo[b]thiophene [webbook.nist.gov]

e 2. EP0859770B1 - PROCESS FOR THE SYNTHESIS OF BENZO b]THIOPHENES - Google
Patents [patents.google.com]

¢ To cite this document: BenchChem. [2,6-Dimethylbenzol[b]thiophene: Technical Profile &
Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3277498/docs#2-6-dimethylbenzo-b-thiophene-
technical-profile-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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